4-[4-(Phenylsulfanyl)phenyl]butanoic acid

• CAS No.: 6660-34-0
• Molecular Formula: C16H16O2S
• Molecular Weight: 272.4 g/mol
• IUPAC Name: 4-(4-phenylsulfanylphenyl)butanoic acid
• InChI: InChI=1S/C16H16O2S/c17-16(18)8-4-5-13-9-11-15(12-10-13)19-14-6-2-1-3-7-14/h1-3,6-7,9-12H,4-5,8H2,(H,17,18)
• InChI Key: LXHTWVZTSIEYQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC=C(C=C2)CCCC(=O)O

Description

4-[4-(Phenylsulfanyl)phenyl]butanoic acid is a useful research compound. Its molecular formula is C16H16O2S and its molecular weight is 272.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Powdered Zinc (66 g) was washed with 2% HCl, added to a solution of HgCl2 (6 g) in 50 mL of 6M HCl. This mixture was shaken vigorously for 5 minutes, and excess liquid was decanted. The mixture was then added to a mechanically stirred suspension of 4-oxo-4-(4-phenylsulfanyl-phenyl)-butyric acid (6.5 g, 22.7 mmol) in 450 mL of 6M HCl, and the reaction mixture was stirred at room temperature for 5 days. The mixture was then decanted to remove excess HCl, and quenched by addition of 250 mL water. The aqueous mixture was extracted three times with 100 mL of EtOAc, and the combined organic layers were dried under reduced pressure to yield 5.0 g (18.4 mmol, 81%) of 4-(4-phenylsulfanyl-phenyl)-butyric acid as a crude solid. MS: 273 (M+H)+.